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Compound of Interest

Compound Name: Direct Red 89

Cat. No.: B1173418 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Direct Red 89 (CAS No. 12217-67-3), a disazo dye. Adherence

to these protocols is critical for minimizing exposure risks and ensuring proper disposal.

Personal Protective Equipment (PPE)
When handling Direct Red 89, especially in its powdered form, a comprehensive suite of

personal protective equipment is mandatory to prevent skin and eye contact, and inhalation.
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PPE Category Specification Rationale

Eye Protection Chemical splash goggles

Protects eyes from dust

particles and potential

splashes of dye solutions.

Hand Protection Nitrile gloves

Provides a barrier against skin

contact. Specific breakthrough

time data for Direct Red 89 is

not readily available; therefore,

it is crucial to change gloves

immediately if they become

contaminated.

Respiratory Protection
NIOSH-approved respirator for

particulates

Prevents the inhalation of fine

dye powder, which can cause

respiratory irritation. The work

environment should be well-

ventilated.[1][2]

Protective Clothing Laboratory coat
Prevents contamination of

personal clothing.

Quantitative Safety Data
Specific quantitative toxicological data for Direct Red 89 is limited. The following table includes

data for a similar compound, Direct Red 31, and general dust exposure limits, which should be

considered as guidance.
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Parameter Value Species Notes

Acute Oral Toxicity

(LD50)
> 2000 mg/kg Rat

Data for the similar

compound Direct Red

31.[3]

Total Inhalable Dust 10 mg/m³ N/A

General occupational

exposure limit for

dust.[3]

Total Respirable Dust 5 mg/m³ N/A

General occupational

exposure limit for

dust.[3]

Note: The toxicological properties of Direct Red 89 have not been thoroughly investigated. As

with all chemicals, exposure should be minimized. Some azo dyes can break down into

aromatic amines, which may be of toxicological concern.[4][5]

Operational and Disposal Plans
Proper handling and disposal are crucial for laboratory safety and environmental protection.

Handling and Storage
Engineering Controls: Handle Direct Red 89 in a well-ventilated area, preferably within a

chemical fume hood, to minimize dust generation and inhalation.[1][2]

General Hygiene: Avoid direct contact with skin and eyes.[1] Do not eat, drink, or smoke in

areas where the chemical is handled. Wash hands thoroughly after handling.

Storage: Store in a cool, dry, and well-ventilated area away from heat and direct sunlight.[6]

Keep containers tightly closed.

Spill and Emergency Procedures
Spill: In case of a spill, avoid generating dust. Carefully sweep or vacuum the spilled material

into a designated, labeled container for disposal.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.

Inhalation: Move the exposed individual to fresh air. If not breathing, give artificial respiration.

Seek medical attention.

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water and seek medical attention.

Disposal Plan
Dispose of Direct Red 89 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[3] Waste from the production of certain

dyes and pigments may be classified as hazardous waste.[7][8] It is recommended to consult

with your institution's environmental health and safety (EHS) department for specific guidance.

Treatment methods for dye waste can include chemical treatment (e.g., using oxidizing agents)

or biological treatment.[6]

Experimental Protocol: Weighing Powdered Direct
Red 89
This protocol outlines the steps for safely weighing powdered Direct Red 89 to minimize

exposure.

Preparation:

Ensure the analytical balance is located inside a chemical fume hood or a ventilated

balance enclosure.

Cover the work surface with disposable bench paper.

Don all required PPE as specified in the table above.

Weighing:
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Place a pre-labeled, sealable container on the balance and tare it.

Carefully open the stock container of Direct Red 89.

Using a clean spatula, gently transfer the desired amount of powder into the tared

container, avoiding any sudden movements that could create dust.

Once the desired weight is achieved, securely close the container.

Cleanup:

Carefully clean the spatula and any contaminated surfaces.

Dispose of the bench paper and any other contaminated disposable materials in the

designated chemical waste container.

Wash hands thoroughly after completing the procedure.
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Workflow for Handling Direct Red 89

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Prepare Ventilated Workspace

Weigh Powder in Fume Hood

Dissolve in Appropriate Solvent

Decontaminate Glassware & Surfaces

Dispose of Waste per Regulations

Remove PPE Correctly

End of Operation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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